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Compound of Interest

Compound Name: 3-Hydroxy-2-methylglutaric acid

Cat. No.: B15593008 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-2-methylglutaric Acid
This guide provides immediate safety protocols, operational procedures, and disposal plans for

handling 3-Hydroxy-2-methylglutaric acid, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safe

laboratory practices.

Immediate Safety and Hazard Information
3-Hydroxy-2-methylglutaric acid and similar organic acids are classified as irritants and can

cause severe skin and eye damage.[1][2] Inhalation of dust may cause respiratory irritation.[1]

[2] It is crucial to handle this compound with appropriate personal protective equipment in a

well-ventilated area, preferably under a chemical fume hood.[1]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash off with soap and plenty of water. If skin irritation persists, call a physician.[1]

[3]
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If

symptoms persist, call a physician.[1][3]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Never give anything by mouth to an unconscious person. Seek immediate medical

assistance.[1][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 3-Hydroxy-2-
methylglutaric acid, based on safety data sheets for similar compounds.

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting

goggles. A face shield may be

necessary for splash hazards.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Check manufacturer's

compatibility data.

Skin and Body Protection

Laboratory coat, long-sleeved

shirt, and long pants. Wear

appropriate protective clothing

to prevent skin exposure.[1][4]

N/A

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95) is

recommended if dust is

generated or if working outside

a fume hood.[1][5]

NIOSH/MSHA or EN 149.[1]

Operational Plan: Handling Procedures
1. Preparation:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended,

especially when handling the powdered form or creating solutions.[1]

Gather all necessary PPE and ensure it is in good condition.

Prepare all equipment and reagents before handling the compound.

2. Handling the Solid Compound:

Avoid creating dust.[1] Carefully weigh and transfer the powder within a fume hood or a

ventilated enclosure.

Use appropriate tools (e.g., spatula) to handle the solid.

Keep the container tightly closed when not in use.[1]

3. Preparing Solutions:

Add the solid acid to the solvent slowly while stirring.

Be aware of any potential exothermic reactions, although none are specifically noted for this

compound under normal conditions.[1]

Clearly label the container with the chemical name, concentration, date, and appropriate

hazard symbols.

Disposal Plan
Chemical waste and contaminated materials must be disposed of as hazardous waste. Do not

release into the environment or dispose of in regular trash or down the sewer.[1][6]

1. Waste Collection:

Collect all waste containing 3-Hydroxy-2-methylglutaric acid in a designated, compatible,

and properly labeled hazardous waste container.[6]
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The container must be kept sealed except when adding waste.[6]

2. Container Rinsing:

For empty containers that held the chemical, the first rinse must be collected and disposed of

as hazardous waste.[6]

If dealing with a highly toxic substance (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[6] While the exact toxicity of 3-Hydroxy-2-methylglutaric
acid is not fully investigated, it is prudent to follow stringent procedures.

After thorough rinsing and air-drying, and removal of all labels, the container may be

disposed of or recycled according to your institution's policies.[6]

3. Contaminated Materials:

Dispose of any contaminated PPE (e.g., gloves) and materials (e.g., paper towels, weighing

paper) in the designated solid hazardous waste stream.

4. Arranging for Disposal:

Follow your institution's procedures for hazardous waste pickup. Contact your Environmental

Health and Safety (EHS) department for specific guidance.[6]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for safely handling and disposing of 3-
Hydroxy-2-methylglutaric acid.
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1. Assess Hazards
(Review SDS)

2. Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

3. Prepare Handling Area
(Fume Hood, Eyewash/Shower Access)

4. Chemical Handling
(Avoid Dust, Use Caution)

5. Decontamination
(Clean Workspace, Wash Hands)

Emergency Response
(Spill, Exposure)

6. Waste Segregation
(Solid vs. Liquid Waste)

7. Waste Disposal
(Label and Store for EHS Pickup)

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Hydroxy-2-methylglutaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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